Methyl (E)-3-[2-butyl-1-[(4-carbomethoxyphenyl)methyl]imidazol-5-YL]-2-(2-thienylmethyl)-2-propenoate
Methyl (E)-3-[2-butyl-1-[(4-carbomethoxyphenyl)methyl]imidazol-5-YL]-2-(2-thienylmethyl)-2-propenoate
Brand Name:
Vulcanchem
CAS No.:
133040-06-9
VCID:
VC20769069
InChI:
InChI=1S/C25H28N2O4S/c1-4-5-8-23-26-16-21(14-20(25(29)31-3)15-22-7-6-13-32-22)27(23)17-18-9-11-19(12-10-18)24(28)30-2/h6-7,9-14,16H,4-5,8,15,17H2,1-3H3/b20-14+
SMILES:
CCCCC1=NC=C(N1CC2=CC=C(C=C2)C(=O)OC)C=C(CC3=CC=CS3)C(=O)OC
Molecular Formula:
C₂₅H₂₈N₂O₄S
Molecular Weight:
452.6 g/mol
Methyl (E)-3-[2-butyl-1-[(4-carbomethoxyphenyl)methyl]imidazol-5-YL]-2-(2-thienylmethyl)-2-propenoate
CAS No.: 133040-06-9
Cat. No.: VC20769069
Molecular Formula: C₂₅H₂₈N₂O₄S
Molecular Weight: 452.6 g/mol
* For research use only. Not for human or veterinary use.
![Methyl (E)-3-[2-butyl-1-[(4-carbomethoxyphenyl)methyl]imidazol-5-YL]-2-(2-thienylmethyl)-2-propenoate - 133040-06-9](/images/no_structure.jpg)
Specification
| CAS No. | 133040-06-9 |
|---|---|
| Molecular Formula | C₂₅H₂₈N₂O₄S |
| Molecular Weight | 452.6 g/mol |
| IUPAC Name | methyl 4-[[2-butyl-5-[(E)-3-methoxy-3-oxo-2-(thiophen-2-ylmethyl)prop-1-enyl]imidazol-1-yl]methyl]benzoate |
| Standard InChI | InChI=1S/C25H28N2O4S/c1-4-5-8-23-26-16-21(14-20(25(29)31-3)15-22-7-6-13-32-22)27(23)17-18-9-11-19(12-10-18)24(28)30-2/h6-7,9-14,16H,4-5,8,15,17H2,1-3H3/b20-14+ |
| Standard InChI Key | SIBQTSXZPZMBEB-XSFVSMFZSA-N |
| Isomeric SMILES | CCCCC1=NC=C(N1CC2=CC=C(C=C2)C(=O)OC)/C=C(\CC3=CC=CS3)/C(=O)OC |
| SMILES | CCCCC1=NC=C(N1CC2=CC=C(C=C2)C(=O)OC)C=C(CC3=CC=CS3)C(=O)OC |
| Canonical SMILES | CCCCC1=NC=C(N1CC2=CC=C(C=C2)C(=O)OC)C=C(CC3=CC=CS3)C(=O)OC |
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